Cas no 82322-24-5 (3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one)

82322-24-5 structure
Product name:3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one
3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one Chemical and Physical Properties
Names and Identifiers
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- 3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one
- 3,4,15-trihydroxy-3,4,15,16-tetrahydrocyclopenta[a]phenanthren-17-one
- 17H-Cyclopenta(a)phenanthren-17-one, 3,4,15,16-tetrahydro-3,4,15-trihydroxy-
- DTXSID601002613
- 82322-24-5
- 3,4,15-Trihydroxygona-1,5,7,9,11,13-hexaen-17-one
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- Inchi: InChI=1S/C17H14O4/c18-13-6-5-9-8-1-4-12-14(19)7-15(20)16(12)10(8)2-3-11(9)17(13)21/h1-6,13,15,17-18,20-21H,7H2
- InChI Key: CVRIWOACCDUGNR-UHFFFAOYSA-N
- SMILES: C1C(C2=C(C1=O)C=CC3=C2C=CC4=C3C=CC(C4O)O)O
Computed Properties
- Exact Mass: 282.08920892g/mol
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.8Ų
3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one Related Literature
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Yuye Wang,Shiyue Liu,Tiankai Zhang,Hengji Cong,Yuanyuan Wei,Jianbin Xu,Yi-Ping Ho,Siu-Kai Kong,Ho-Pui Ho Lab Chip, 2019,19, 3870-3879
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David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
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Tian Li,Dan-Dan Zhi,Zi-Hao Guo,Jin-Zhe Li,Yao Chen,Fan-Bin Meng Green Chem., 2022,24, 647-674
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Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
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